1-(2,4-Dimethylphenyl)-3-(3-methoxyphenyl)-1H-pyrazol-5(4H)-one

Specification

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 2-(2,4-dimethylphenyl)-5-(3-methoxyphenyl)-4H-pyrazol-3-one
• Standard InChI: InChI=1S/C18H18N2O2/c1-12-7-8-17(13(2)9-12)20-18(21)11-16(19-20)14-5-4-6-15(10-14)22-3/h4-10H,11H2,1-3H3
• Standard InChI Key: HLOKHVMXEMKDGB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2C(=O)CC(=N2)C3=CC(=CC=C3)OC)C
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)CC(=N2)C3=CC(=CC=C3)OC)C

Introduction

1-(2,4-Dimethylphenyl)-3-(3-methoxyphenyl)-1H-pyrazol-5(4H)-one is a synthetic organic compound belonging to the pyrazole family. Pyrazoles are heterocyclic compounds known for their diverse biological activities, including anticancer and antioxidant properties. This specific compound has been identified with a CAS number of 1193024-21-3 and is available with a purity of 95%.

Synthesis and Preparation

While specific synthesis details for 1-(2,4-Dimethylphenyl)-3-(3-methoxyphenyl)-1H-pyrazol-5(4H)-one are not widely documented, pyrazole derivatives are generally synthesized through condensation reactions involving hydrazines and appropriate carbonyl compounds. For example, other pyrazole derivatives have been synthesized using three-component reactions involving pyrazolones and aldehydes, often catalyzed by sodium acetate.

Biological Activities

Pyrazole compounds have been extensively studied for their biological activities, including antioxidant and anticancer properties. Although specific data on 1-(2,4-Dimethylphenyl)-3-(3-methoxyphenyl)-1H-pyrazol-5(4H)-one is limited, related pyrazole derivatives have shown promising results in these areas. For instance, some pyrazole derivatives exhibit good radical scavenging activity and moderate cytotoxicity against certain cancer cell lines.

Applications and Future Directions

Given the potential biological activities of pyrazole compounds, 1-(2,4-Dimethylphenyl)-3-(3-methoxyphenyl)-1H-pyrazol-5(4H)-one could be explored for applications in pharmaceutical research, particularly in the development of new drugs targeting cancer or oxidative stress-related diseases. Further studies are needed to fully elucidate its properties and potential uses.